SB-219994
Overview
Description
SB-219994 is a bioactive chemical.
Scientific Research Applications
Understanding the Contemporary Research Climate
In the context of scientific research, it's important to consider the broader environment in which research is conducted. Researchers like Peter Demerath discuss the implications of scientifically based research (SBR) in education, identifying pathways for productive work within this context. This includes critical inquiry into socio-intellectual frameworks, educating policy-makers about qualitative research, and achieving transparency in research designs and theory development (Demerath, 2006).
Qualitative Research in a Scientific Setting
The work of N. Denzin, Y. Lincoln, and M. Giardina highlights the challenges faced by qualitative researchers in a scientific setting, particularly in the face of methodological fundamentalism and the politics of scientism. They advocate for a paradigm that supports social justice and progressive democracy, which could be relevant in understanding the social and ethical implications of scientific research like that involving SB-219994 (Denzin, Lincoln, & Giardina, 2006).
Site-Based Data Curation in Geobiology
Palmer et al. discuss Site-Based Data Curation (SBDC), an approach that emphasizes the sharing and reuse of data from scientifically significant sites. This framework, based on research at natural hot spring sites, underscores the importance of systematic documentation of sampling processes and contextual information, which could be crucial for research involving SB-219994 (Palmer et al., 2017).
Synthetic Biology: A New Frontier in Medicine
V. Reddy's work on synthetic biology (SB) is particularly relevant. SB involves the systematic engineering of biological systems and cells at the genetic level. This interdisciplinary effort has significant implications for public health and the environment, and could provide insights into the applications of SB-219994 in medicine and biotechnology (Reddy, 2015).
Small Business Innovation Research (SBIR) Program
The SBIR program, as discussed by J. Mervis, is a significant aspect of the research landscape, especially for small businesses engaging in scientific research. The program's impact on research funding and quality, including fields potentially related to SB-219994, is a crucial consideration (Mervis, 2009).
University Knowledge Spillovers in SBIR Projects
Audretsch, Link, and van Hasselt explore how university involvement in SBIR-funded projects leads to a greater output of scientific papers. This highlights the collaborative nature of scientific research, which could be essential in advancing the understanding and applications of SB-219994 (Audretsch, Link, & van Hasselt, 2019).
properties
CAS RN |
177785-17-0 |
|---|---|
Product Name |
SB-219994 |
Molecular Formula |
C21H21F3N2O5 |
Molecular Weight |
438.4 |
IUPAC Name |
(2S)-3-[4-[2-(1,3-benzoxazol-2-yl-methylamino)ethoxy]phenyl]-2-(2,2,2-trifluoroethoxy)propanoic acid |
InChI |
InChI=1S/C21H21F3N2O5/c22-21(23,24)13-30-18(20(27)28)11-14-5-7-15(8-6-14)29-10-9-25-12-19-26-16-3-1-2-4-17(16)31-19/h1-8,18,25H,9-13H2,(H,27,28)/t18-/m0/s1 |
InChI Key |
QKRDCLQWEHDDOR-SFHVURJKSA-N |
SMILES |
O=C(O)[C@@H](OCC(F)(F)F)CC1=CC=C(OCCNCC2=NC3=CC=CC=C3O2)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SB-219994; SB219994; SB 219994. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-hydroxyethyl)-4-methyl-2-[(4-methyl-1H-indol-3-yl)sulfanyl]pentanamide](/img/structure/B610631.png)
